Cas no 1006333-97-6 (3-(4-Chloro-1H-pyrazol-1-yl)butanenitrile)

• Product Name: 3-(4-Chloro-1H-pyrazol-1-yl)butanenitrile
• CAS No: 1006333-97-6
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• MDL: MFCD08558148
• CID: 3056968
• PubChem ID: 19616524
• Update Time: 2025-04-21

3-(4-Chloro-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-1H-pyrazol-1-yl)butanenitrile
• 1006333-97-6
• CS-0275740
• 4-Chloro-I(2)-methyl-1H-pyrazole-1-propanenitrile
• GQB33397
• DTXSID701249402
• STK350862
• 3-(4-chloropyrazol-1-yl)butanenitrile
• AKOS000313426
• EN300-230750
• BBL040685

• MDL： MFCD08558148
• Inchi： 1S/C7H8ClN3/c1-6(2-3-9)11-5-7(8)4-10-11/h4-6H,2H2,1H3
• InChI Key： LWFIZOLZYRWLSW-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C(C)CC#N

Computed Properties

• Exact Mass: 169.0406750Da
• Monoisotopic Mass: 169.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų